Cas no 1796947-91-5 (N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide)

• Product Name: N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide
• CAS No: 1796947-91-5
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 6431071
• PubChem ID: 71810098
• Update Time: 2025-05-21

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6448-0685
• AKOS024567182
• 1796947-91-5
• N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide
• CHEMBL3440410
• 2-(3-METHYLPHENYL)-N-[1-(OXOLAN-3-YL)PYRAZOL-4-YL]ACETAMIDE
• 2-(3-methylphenyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide

• Inchi： 1S/C16H19N3O2/c1-12-3-2-4-13(7-12)8-16(20)18-14-9-17-19(10-14)15-5-6-21-11-15/h2-4,7,9-10,15H,5-6,8,11H2,1H3,(H,18,20)
• InChI Key： FLFMYOYGUWNMFI-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(C=N1)NC(CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2Ų

Additional information on N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide: A Comprehensive Overview

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide, also known by its CAS registry number CAS No. 1796947-91-5, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a pyrazole ring, a tetrahydrofuran moiety, and an acetamide group. The presence of these functional groups makes it highly versatile and a subject of interest for researchers exploring its potential in drug development, material science, and other advanced applications.

The synthesis of N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and catalytic processes to achieve the desired product. The use of green chemistry principles has also been explored to minimize environmental impact during the synthesis process.

One of the most promising areas of research for this compound is its application in drug development. The pyrazole ring is known for its ability to act as a scaffold in medicinal chemistry, often exhibiting bioactivity against various targets such as enzymes, receptors, and ion channels. Recent findings suggest that N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2-(m-tolyl)acetamide may possess anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, this compound has shown potential in the field of material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Researchers have reported that incorporating this compound into metalloporphyrins can enhance their catalytic activity, making them suitable for use in industrial catalysis and energy storage systems.

The structural versatility of N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yli)-2-(m-tolyl)acetamide also makes it an attractive candidate for polymer chemistry. By modifying its functional groups, scientists have developed novel polymers with improved mechanical properties and thermal stability. These polymers have potential applications in aerospace materials, high-performance electronics, and advanced composites.

Recent advancements in computational chemistry have further deepened our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, enabling researchers to predict its reactivity under various conditions. This computational approach has been instrumental in designing new derivatives with enhanced bioavailability and pharmacokinetic profiles.

In conclusion, N-(1-(tetrahydrofuran-3-yli)-1H-pyrazolium chloride)-related compounds continue to be a focal point for scientific research due to their diverse applications and unique chemical properties. As ongoing studies uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing both academic research and industrial innovations.